Benzo[c][1,2,5]thiadiazol-5-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H17N3O3S2/c1-9(2)8-22(19,20)11-6-17(7-11)14(18)10-3-4-12-13(5-10)16-21-15-12/h3-5,9,11H,6-8H2,1-2H3
• InChI Key: GOBLMJIJYOGYCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C14H17N3O3S2
• Molecular Weight: 339.4 g/mol

Description

“Benzo[c][1,2,5]thiadiazol-5-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone” is a chemical compound. It is based on the benzo[c][1,2,5]thiadiazole (BTD) structure, which is one of the most widely used acceptor heterocycles in producing donor-acceptor materials for organic electronics.

Synthesis Analysis

The synthesis of similar compounds involves an improved method of creating 4,7-dibromobenzo[d][1,2,3]thiadiazole from commercially available reagents. The highest yields of π-spacer–acceptor–π-spacer type compounds were obtained by means of the Stille reaction.

Molecular Structure Analysis

According to quantum-mechanical calculations, benzo[d][1,2,3]thiadiazole (isoBTD) has higher values of E LUMO and energy band gap (Eg), which indicates high electron conductivity, occurring due to the high stability of the molecule in the excited state.

Chemical Reactions Analysis

The cross-coupling reactions of this dibromide were studied and found that the highest yields of π-spacer–acceptor–π-spacer type compounds were obtained by means of the Stille reaction.

Scientific Research Applications

Photovoltaics

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Fluorescent Sensors

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Visible-Light Organophotocatalysts

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Photocatalytic Applications

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Drug Discovery and Design

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Electronic and Optical Applications

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Mechanism of Action

Target of Action

Compounds based on the benzo[c][1,2,5]thiadiazol (btz) motif have been extensively researched for use in photovoltaics or as fluorescent sensors .

Mode of Action

The mode of action of this compound involves an intramolecular charge transfer mechanism during light absorption, with electron density transferring from the aryl donor groups that constitute part of the hole orbital to the particle orbital localized on the BTZ group . This process is crucial for its function as a potential visible-light organophotocatalyst .

Biochemical Pathways

The btz motif has been researched for photocatalytic applications, primarily in heterogeneous systems involving btz-containing metal–organic frameworks (mofs), covalent organic frameworks (cofs), and conjugated porous polymers (cpps) .

Result of Action

Compounds based on the btz motif have been shown to have potential as visible-light organophotocatalysts .

Action Environment

The use of light as a “traceless” reagent has been discussed in the context of environmentally sustainable chemistry .

Future Directions

A thorough selection of components in the designing of appropriate compounds with benzo[d][1,2,3]thiadiazole as an internal acceptor can lead to promising photovoltaic materials.